Cas no 98043-32-4 (3-methylidenecyclohexane-1-carboxylic acid)

• Product Name: 3-methylidenecyclohexane-1-carboxylic acid
• CAS No: 98043-32-4
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• MDL: MFCD19228790
• CID: 5249351
• Update Time: 2025-06-13

3-methylidenecyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-methylene-
• 3-methylidenecyclohexane-1-carboxylic acid

• MDL： MFCD19228790
• Inchi： 1S/C8H12O2/c1-6-3-2-4-7(5-6)8(9)10/h7H,1-5H2,(H,9,10)
• InChI Key： DQJUDESTYLTGIJ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CCCC(=C)C1

Additional information on 3-methylidenecyclohexane-1-carboxylic acid

Research Briefing on 3-Methylidenecyclohexane-1-carboxylic Acid (CAS: 98043-32-4): Recent Advances and Applications

3-Methylidenecyclohexane-1-carboxylic acid (CAS: 98043-32-4) is a cyclohexane derivative with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and antimicrobial agents. This briefing synthesizes the latest findings on its chemical properties, synthetic pathways, and therapeutic applications, providing a comprehensive overview for researchers in the field.

Recent advancements in synthetic chemistry have enabled more efficient production of 3-methylidenecyclohexane-1-carboxylic acid, addressing previous challenges related to yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method using palladium-based catalysts, achieving a 92% yield under mild conditions. This breakthrough has significant implications for scaling up production while maintaining cost-effectiveness, a critical factor for industrial applications.

In pharmacological research, 3-methylidenecyclohexane-1-carboxylic acid has shown promise as a scaffold for designing COX-2 inhibitors. A team at the University of Cambridge reported derivatives of this compound exhibiting selective inhibition of COX-2 with minimal gastrointestinal side effects, a common limitation of traditional NSAIDs. Molecular docking studies revealed that the methylidene group plays a crucial role in binding to the active site of COX-2, providing insights for further structure-activity relationship (SAR) studies.

The compound's antimicrobial properties have also been explored in recent investigations. Research published in Bioorganic & Medicinal Chemistry Letters identified several 3-methylidenecyclohexane-1-carboxylic acid derivatives with potent activity against methicillin-resistant Staphylococcus aureus (MRSA). These findings are particularly relevant given the growing threat of antibiotic resistance, suggesting potential applications in developing new classes of antibacterial agents.

From a structural perspective, NMR and X-ray crystallography studies have provided detailed insights into the conformational flexibility of 3-methylidenecyclohexane-1-carboxylic acid. These structural analyses are invaluable for rational drug design, as they enable researchers to predict how modifications to the core structure might affect biological activity and pharmacokinetic properties.

Looking forward, several research groups are investigating the potential of 3-methylidenecyclohexane-1-carboxylic acid in targeted drug delivery systems. Preliminary results suggest that its unique chemical properties make it suitable for conjugation with nanoparticles and other drug carriers, potentially enhancing therapeutic efficacy while reducing systemic toxicity. These developments position 98043-32-4 as a compound of growing importance in the pharmaceutical industry's pursuit of more effective and safer medications.